Cas no 1058232-89-5 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide)

• Product Name: 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide
• CAS No: 1058232-89-5
• MF: C₁₇H₁₃FN₄O₂
• MW: 324.309126615524
• CID: 5981109
• PubChem ID: 25884671
• Update Time: 2025-10-22

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide
• 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-pyridin-2-ylacetamide
• 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-2-yl)acetamide
• F5228-0794
• AKOS024501420
• 1058232-89-5

• Inchi： 1S/C17H13FN4O2/c18-13-6-4-12(5-7-13)14-9-17(24)22(11-20-14)10-16(23)21-15-3-1-2-8-19-15/h1-9,11H,10H2,(H,19,21,23)
• InChI Key： QNHSBEGNFSHMSH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C=N1)CC(NC1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 324.10225383g/mol
• Monoisotopic Mass: 324.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide

Comprehensive Overview of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide (CAS No. 1058232-89-5)

The compound 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide (CAS No. 1058232-89-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a pyrimidinone core with a fluorophenyl group and a pyridinylacetamide moiety. This combination of functional groups makes it a promising candidate for various therapeutic applications, particularly in the realm of targeted drug design.

Recent studies have highlighted the potential of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide as a modulator of specific biological pathways. Researchers are particularly interested in its ability to interact with enzymes and receptors involved in inflammatory and metabolic disorders. The presence of the fluorophenyl group enhances its binding affinity, while the pyridinylacetamide segment contributes to its solubility and bioavailability, making it a versatile scaffold for further derivatization.

In the context of current trends, the demand for small-molecule therapeutics and kinase inhibitors has surged, driven by the need for precision medicine. 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide aligns with these trends, as its structure suggests potential applications in cancer therapy and autoimmune diseases. Its mechanism of action, though still under investigation, is believed to involve the inhibition of key signaling pathways, which are often dysregulated in these conditions.

The synthesis of CAS No. 1058232-89-5 involves multi-step organic reactions, including condensation and amidation processes, to achieve the desired molecular framework. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent standards required for preclinical and clinical studies.

From a commercial perspective, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its CAS number serves as a unique identifier, facilitating procurement and regulatory compliance. Researchers and developers often seek this compound for its potential in drug discovery and lead optimization, where its unique properties can be leveraged to design more effective therapeutics.

Environmental and safety considerations are also paramount when working with 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Material Safety Data Sheets (MSDS) provide detailed guidelines on its storage, handling, and emergency measures, ensuring safe laboratory practices.

In summary, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide (CAS No. 1058232-89-5) represents a fascinating area of research with broad implications for modern medicine. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject of study for chemists, biologists, and pharmacologists alike. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.